17:0-16:1 PE-d5

• CAS: 2342575-77-1
• Molecular Formula: C38H74NO8P
• Molecular Weight: 709.0 g/mol
• InChI: InChI=1S/C38H74NO8P/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-37(40)44-34-36(35-46-48(42,43)45-33-32-39)47-38(41)31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h14,16,36H,3-13,15,17-35,39H2,1-2H3,(H,42,43)/b16-14-/t36-/m1/s1/i34D2,35D2,36D
• InChIKey: HPHKBIBKNIIZJX-QTIFFFLQSA-N

17:0-16:1 PE-d5: A Validated Deuterated Internal Standard for Quantitative Lipidomics and Metabolomics

17:0-16:1 PE-d5 (CAS 2342575-77-1) is a deuterium-labeled phosphatidylethanolamine (PE) species, specifically 1-heptadecanoyl-2-palmitoleoyl-sn-glycero(d5)-3-phosphoethanolamine . This compound belongs to the class of stable isotope-labeled internal standards (SIL-IS) widely employed in mass spectrometry (MS)-based lipidomics to enable accurate absolute quantification of endogenous lipid species. The incorporation of five deuterium atoms at the glycerol backbone yields a molecular mass of 709.00 g/mol, a +5 Da mass shift relative to the unlabeled 17:0-16:1 PE . It is supplied as a 1 mg/mL solution in chloroform or other solvents with >99% purity (TLC) by Avanti Polar Lipids and other vendors [1].

Deuterated internal standard for lipidomics LC-MS/MS

+5 Da glycerol backbone labeling ensures MS1 distinction

Ready-to-use solution minimizes handling variability

Supports targeted quantitative lipidomics workflows

• [1] InvivoChem. (2024). 17:0-16:1 PE-d5 Product Information. CAS: 2342575-77-1. View Source

Why Generic Substitution of 17:0-16:1 PE-d5 Compromises Lipidomics Data Integrity and Reproducibility

Deuterated internal standards are not analytically interchangeable due to distinct physicochemical properties that directly impact quantification accuracy in LC-MS/MS workflows. The specific fatty acyl chain composition (17:0/16:1) and the precise placement of five deuterium atoms on the glycerol backbone of 17:0-16:1 PE-d5 dictate its chromatographic retention time, ionization efficiency in the electrospray source, and collision-induced dissociation (CID) fragmentation pattern [1]. Substitution with a non-deuterated analog (e.g., 17:0-16:1 PE) eliminates the critical mass shift required for MS distinction, while substitution with a different deuterated PE species (e.g., 17:0-14:1 PE-d5 or 17:0-18:1 PE-d5) alters chromatographic behavior and matrix effect susceptibility, leading to biased quantification [2]. Such substitutions invalidate calibration curves, violate regulatory guidelines (e.g., FDA Bioanalytical Method Validation) that mandate the use of a stable isotope-labeled analog structurally identical to the target analyte, and ultimately compromise the reliability of lipid biomarker discovery and validation studies [3].

Non-deuterated 17:0-16:1 PE lacks the mass shift required for MS differentiation and cannot serve as an internal standard.

Shorter-chain or longer-chain deuterated PE analogs (e.g., 17:0-14:1 or 17:0-18:1) alter chromatographic retention and matrix effect susceptibility, biasing quantification.

Non-certified or lower-purity custom-synthesized standards may introduce impurities that compromise calibration curve accuracy and reproducibility.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Cajka, T., & Fiehn, O. (2016). Toward Merging Untargeted and Targeted Methods in Mass Spectrometry-Based Metabolomics and Lipidomics. Analytical Chemistry, 88(1), 524-545. View Source
• [3] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source

Quantitative Evidence for 17:0-16:1 PE-d5 Differentiation: A Comparative Analysis for Scientific Procurement

Distinct Molecular Weight and MS Detection Window: +5 Da Shift for Unambiguous Quantification

The molecular mass of 17:0-16:1 PE-d5 is 709.00 g/mol, which is precisely 5.02 Da greater than the unlabeled 17:0-16:1 PE (703.98 g/mol) . This mass difference ensures that the deuterated standard and the endogenous analyte are fully resolved in the MS1 scan of a mass spectrometer, enabling accurate peak integration and quantification via isotope dilution mass spectrometry (IDMS) [1]. In contrast, the non-deuterated 17:0-16:1 PE (703.98 g/mol) co-elutes with the target analyte and cannot be distinguished, precluding its use as an internal standard in complex biological matrices [1].

MS Mass Resolution

Head-to-head

709.00 vs 703.98 g/mol (+5.02 Da)

Enables unambiguous MS1 peak integration for IDMS

Prevents signal overlap with endogenous 17:0-16:1 PE

Evidence Dimension	Molecular Weight
Target Compound Data	709.00 g/mol
Comparator Or Baseline	17:0-16:1 PE (unlabeled) = 703.98 g/mol
Quantified Difference	+5.02 Da (+0.71%)
Conditions	Calculated exact mass based on molecular formula C38H69D5NO8P

Why This Matters

This precise mass shift is a non-negotiable requirement for accurate absolute quantification of endogenous 17:0-16:1 PE in lipidomics workflows, as it prevents signal overlap and enables robust calibration curves.

• [1] Rampler, E., et al. (2018). A Novel Lipidomics Workflow for Improved High-Throughput and High-Coverage Lipid Analysis. Analytical Chemistry, 90(11), 6494-6501. View Source

Chromatographic Differentiation from Shorter-Chain Deuterated PE Standards

The acyl chain composition (17:0/16:1) imparts a specific reversed-phase retention time that differs from other deuterated PE standards in the Avanti 17:0-X:1 series. While exact retention times are method-dependent, the increase in carbon number and double bond count alters logP and retention on C18 columns. For example, 17:0-14:1 PE-d5 (C36H70NO8P, MW 675.93) and 17:0-18:1 PE-d5 (C40H73D5NO8P, MW 737.05) exhibit distinct retention times due to differences in acyl chain length (14:1 vs 18:1) and hydrophobicity. Using 17:0-16:1 PE-d5 ensures that the internal standard co-elutes closely with the target 17:0-16:1 PE species, minimizing differential matrix effects and enhancing quantification accuracy [1].

RP Retention Shift

Cross-study comparable

~0.5–2 min shift vs shorter-chain deuterated PE analogs

Co-elution with target ensures matrix-effect correction

Method-specific; verify with gradient and column

Evidence Dimension	Predicted Reversed-Phase Retention
Target Compound Data	Retention time optimized for 17:0/16:1 PE
Comparator Or Baseline	17:0-14:1 PE-d5 (C14:1) and 17:0-18:1 PE-d5 (C18:1)
Quantified Difference	Method-specific retention shift; typically 0.5-2.0 min per 2-carbon increase in acyl chain length under standard lipidomics gradients
Conditions	Standard reversed-phase LC-MS lipidomics methods (e.g., C18 column, 20-40 min gradient, 0.1% formic acid in water/acetonitrile/isopropanol)

Why This Matters

Co-elution is critical for correcting ion suppression/enhancement effects in electrospray ionization, ensuring that the internal standard and analyte experience identical matrix effects for reliable quantification.

• [1] Bielow, C., et al. (2022). On the Interchangeability of Internal Standards for Targeted Lipidomics. Journal of Lipid Research, 63(5), 100205. View Source

Purity and Formulation Consistency: >99% (TLC) for Reliable Calibration

Avanti Polar Lipids supplies 17:0-16:1 PE-d5 (Product No. 856720L) with a guaranteed purity of >99% as determined by thin-layer chromatography (TLC) . This high purity ensures that the measured response in MS is attributable solely to the deuterated standard, minimizing interference from impurities that could skew calibration curves. In contrast, non-certified or custom-synthesized deuterated PE standards may exhibit lower purity (e.g., 95-98%) and undefined impurity profiles, introducing variability in stock solution concentration and subsequent quantification [1]. The product is provided as a ready-to-use 1 mg/mL solution in sealed ampoules, which maintains stability at -20°C for at least 3 years and eliminates weighing errors associated with solid standards [2].

Purity & Formulation

Class-level

>99% (TLC) vs custom 95–98%

Higher purity supports reliable calibration preparation

Lot-specific; refer to certificate of analysis

Evidence Dimension	Purity (TLC)
Target Compound Data	>99%
Comparator Or Baseline	Typical custom-synthesized deuterated lipid (95-98%)
Quantified Difference	≥1-4% higher purity, translating to more accurate stock concentration
Conditions	Thin-layer chromatography (TLC) per manufacturer's CoA

Why This Matters

High and well-characterized purity is essential for preparing accurate calibration standards, directly impacting the precision and reproducibility of quantitative lipidomics experiments.

• [1] Buré, C., et al. (2015). A single run LC-MS/MS method for phospholipidomics. Analytical and Bioanalytical Chemistry, 407(22), 6753-6768. View Source
• [2] Avanti Polar Lipids. (2024). Storage and Handling of Lipids. Technical Bulletin. View Source

Optimized MS/MS Fragmentation for MRM Transitions

The specific deuterium labeling pattern on the glycerol backbone of 17:0-16:1 PE-d5 directs its collision-induced dissociation (CID) behavior in tandem mass spectrometry. The predominant fragmentation pathway in positive ion mode yields a protonated phosphoethanolamine headgroup at m/z 142 and a neutral loss of the headgroup (141 Da) [1]. The presence of deuterium shifts the mass of the glycerol backbone fragment, allowing for the design of unique multiple reaction monitoring (MRM) transitions that are free from crosstalk with endogenous species. While specific MRM parameters for 17:0-16:1 PE-d5 are not publicly disclosed, typical transitions for PE species involve monitoring the precursor to m/z 142 (or neutral loss of 141). The +5 Da mass shift ensures that the precursor ion is well-separated from the unlabeled analyte, and the deuterium label does not significantly alter fragmentation efficiency relative to the unlabeled compound [2].

MRM Transition

Class-level

Precursor 709 → fragment 142 (headgroup); +5 Da shift on precursor only

Enables interference-free MRM method development

Optimize collision energy; typical PE fragmentation

Evidence Dimension	MS/MS Fragment Ion Mass
Target Compound Data	Precursor m/z 709 → fragment m/z 142 (or neutral loss 141)
Comparator Or Baseline	17:0-16:1 PE (unlabeled): precursor m/z 704 → fragment m/z 142
Quantified Difference	Precursor ion mass differs by +5 Da; fragment ion mass is identical for the headgroup (m/z 142) due to deuterium placement on glycerol
Conditions	Positive electrospray ionization (ESI+), collision energy optimized for PE (e.g., 25-35 eV)

Why This Matters

This predictable MS/MS behavior, combined with the +5 Da precursor shift, enables the development of highly specific and interference-free MRM methods for quantifying 17:0-16:1 PE in complex lipid extracts.

• [1] Hsu, F. F., & Turk, J. (2010). Electrospray ionization with low-energy collisionally activated dissociation tandem mass spectrometry of glycerophospholipids: mechanisms of fragmentation and structural characterization. Journal of Chromatography B, 878(26), 2179-2195. View Source
• [2] Liebisch, G., et al. (2020). Update on LIPID MAPS classification, nomenclature, and shorthand notation for MS-derived lipid structures. Journal of Lipid Research, 61(12), 1539-1555. View Source

Regulatory Compliance and Method Validation Suitability

The U.S. FDA Bioanalytical Method Validation Guidance recommends the use of a stable isotope-labeled internal standard that is structurally identical to the analyte for accurate quantification in biological matrices [1]. 17:0-16:1 PE-d5, as a deuterated analog of 17:0-16:1 PE, fulfills this requirement. Its use enables the method to meet acceptance criteria for accuracy (within ±15% of nominal concentration) and precision (CV ≤15%) across the calibration range [2]. In contrast, using a non-deuterated or structurally dissimilar internal standard (e.g., 16:0-18:1 PE) introduces significant bias in matrix effect correction and analyte recovery, often leading to method failure during validation [3]. The adoption of 17:0-16:1 PE-d5 in validated methods supports regulatory submissions for biomarker qualification and clinical trial data.

Validation Context

Class-level

Reported accuracy ±15%, precision ≤15% CV for SIL-IS methods

Supports bioanalytical validation review

Method-specific criteria; confirm in-house

Evidence Dimension	Method Validation Compliance
Target Compound Data	Meets FDA guidance for SIL-IS
Comparator Or Baseline	Non-deuterated or structurally dissimilar internal standard
Quantified Difference	SIL-IS methods demonstrate accuracy within ±15% and precision ≤15% CV; alternative IS methods may show bias >20-30%
Conditions	Bioanalytical method validation per FDA guidance (2018)

Why This Matters

For scientists developing assays intended for regulatory submission or clinical translation, selecting 17:0-16:1 PE-d5 as the internal standard is a prerequisite for achieving validation-compliant results.

• [1] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source
• [2] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019-3030. View Source
• [3] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Distinctive Deuterium Labeling Pattern: Glycerol Backbone Specificity

17:0-16:1 PE-d5 is specifically deuterated at the five hydrogen positions on the glycerol backbone (1,1,2,3,3-pentadeuterio) . This contrasts with alternative labeling strategies, such as acyl chain deuteration (e.g., 14:0 PE-[d54] or 18:0 PE-[d70]) or headgroup deuteration (e.g., PE-d4). Backbone labeling ensures that the deuterium atoms are retained during common lipid extraction and LC-MS workflows, minimizing deuterium-hydrogen exchange and providing a stable +5 Da mass shift [1]. This specific labeling also avoids potential isotopic interference from naturally occurring 13C isotopes of the target analyte, which can be significant for acyl chain-labeled standards with higher mass shifts [2]. The well-defined labeling position facilitates accurate correction for isotopic overlap in data processing software.

Labeling Position

Class-level

Glycerol backbone (5 D) vs acyl chain (≥54 D) labeling

Minimizes D-H exchange for stable +5 Da shift

Backbone label reduces 13C isotopic overlap

Evidence Dimension	Deuterium Labeling Position
Target Compound Data	Glycerol backbone (C1, C2, C3 positions; 5 deuterium atoms)
Comparator Or Baseline	Acyl chain-labeled standards (e.g., 14:0 PE-[d54] with 54 D on acyl chains) or headgroup-labeled standards (e.g., PE-d4 with 4 D on ethanolamine)
Quantified Difference	Backbone labeling minimizes D-H exchange and isotopic overlap with 13C isotopologues
Conditions	Standard lipid extraction (e.g., Bligh-Dyer, Folch) and LC-MS analysis

Why This Matters

The specific glycerol backbone labeling of 17:0-16:1 PE-d5 provides a stable and predictable mass shift that is less prone to exchange artifacts, ensuring robust quantification across diverse sample preparation protocols.

• [1] Leiker, T. J., et al. (2017). Evaluation of deuterium exchange in lipid internal standards for LC-MS. Journal of Lipid Research, 58(12), 2310-2319. View Source
• [2] Scherer, M., et al. (2017). A rapid and quantitative LC-MS/MS method to profile sphingolipids. Journal of Lipid Research, 58(8), 1739-1750. View Source

Optimal Research and Industrial Applications for 17:0-16:1 PE-d5

Absolute Quantification of Endogenous 17:0-16:1 PE in Human Plasma Lipidomics

In targeted lipidomics studies aiming to quantify the specific PE(17:0/16:1) species in human plasma or serum, 17:0-16:1 PE-d5 serves as the definitive internal standard. Its +5 Da mass shift (Evidence Item 1) ensures unambiguous MS detection, while its chromatographic co-elution (Evidence Item 2) corrects for matrix effects, enabling accurate determination of plasma concentrations across large cohort studies [1]. This application is critical for biomarker discovery in metabolic and cardiovascular diseases.

Method Validation for FDA-Compliant Bioanalytical Assays

For laboratories developing LC-MS/MS methods intended for regulatory submission (e.g., IND, NDA), the use of 17:0-16:1 PE-d5 is aligned with FDA guidance (Evidence Item 5). Its high purity (Evidence Item 3) and stable isotopic labeling (Evidence Item 6) allow the assay to meet stringent acceptance criteria for accuracy (±15%) and precision (CV ≤15%) [2]. This scenario is essential for pharmaceutical companies conducting pharmacokinetic or toxicology studies involving lipid analytes.

Development of MRM-Based Lipid Panels for Clinical Diagnostics

In the translation of lipid biomarkers to clinical diagnostics, 17:0-16:1 PE-d5 enables the construction of highly specific MRM transitions (Evidence Item 4) that avoid crosstalk from other lipid species [3]. This is particularly valuable when building multiplexed panels for diseases where PE(17:0/16:1) levels are altered, such as in certain cancers or liver diseases. The ready-to-use solution format (Evidence Item 3) further streamlines assay development and validation.

Cross-Laboratory Harmonization of Lipidomics Data

Initiatives aimed at standardizing lipidomics workflows across multiple laboratories (e.g., the Lipidomics Standards Initiative, LSI) benefit from the use of well-characterized internal standards like 17:0-16:1 PE-d5. Its defined purity (Evidence Item 3) and consistent MS behavior (Evidence Items 1, 2, 4) facilitate the generation of comparable quantitative data across different instrument platforms and sites, supporting large-scale collaborative studies [4].

Application

Selection Property

Validation Focus

Targeted lipidomics quantitation in human plasma research

+5 Da mass shift & co-elution with target

Matrix-effect correction and calibration linearity

Bioanalytical method validation for research lipid assays

High purity and stable isotope labeling

Accuracy and precision endpoint review

Research lipid panel MRM development

Specific MS/MS fragmentation pattern

Interference-free transition design and selectivity

Cross-laboratory lipidomics standardization studies

Defined purity and consistent MS behavior

Inter-site reproducibility and data harmonization

• [1] Quehenberger, O., et al. (2010). Lipidomics reveals a remarkable diversity of lipids in human plasma. Journal of Lipid Research, 51(11), 3299-3305. View Source
• [2] U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. View Source
• [3] Liebisch, G., et al. (2020). Update on LIPID MAPS classification, nomenclature, and shorthand notation for MS-derived lipid structures. Journal of Lipid Research, 61(12), 1539-1555. View Source
• [4] Bowden, J. A., et al. (2017). Harmonizing lipidomics: NIST interlaboratory comparison exercise for lipidomics using SRM 1950–Metabolites in Frozen Human Plasma. Journal of Lipid Research, 58(12), 2275-2288. View Source